Cas no 2229590-19-4 (7-(3-bromoprop-1-en-2-yl)quinoline)

• Product Name: 7-(3-bromoprop-1-en-2-yl)quinoline
• CAS No: 2229590-19-4
• MF: C₁₂H₁₀BrN
• MW: 248.118502140045
• CID: 5970327
• PubChem ID: 165696326
• Update Time: 2025-06-10

7-(3-bromoprop-1-en-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-(3-bromoprop-1-en-2-yl)quinoline
• 2229590-19-4
• EN300-1919310

• Inchi： 1S/C12H10BrN/c1-9(8-13)11-5-4-10-3-2-6-14-12(10)7-11/h2-7H,1,8H2
• InChI Key： LATXHUDFFVLOIG-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 246.99966g/mol
• Monoisotopic Mass: 246.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 7-(3-bromoprop-1-en-2-yl)quinoline

Professional Introduction to Compound with CAS No. 2229590-19-4 and Product Name: 7-(3-bromoprop-1-en-2-yl)quinoline

The compound identified by the CAS number 2229590-19-4 and the product name 7-(3-bromoprop-1-en-2-yl)quinoline represents a significant area of interest in the field of chemical biology and pharmaceutical research. This quinoline derivative, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a brominated propenyl side chain attached to the quinoline core introduces specific reactivity and functionalization possibilities, making it a valuable scaffold for developing novel therapeutic agents.

Quinoline derivatives have long been recognized for their diverse biological activities, including antimicrobial, antimalarial, and anticancer properties. Among these derivatives, 7-(3-bromoprop-1-en-2-yl)quinoline stands out due to its structural complexity and the strategic positioning of the bromine atom. The bromine substituent not only enhances the compound's electrophilicity but also allows for further chemical modifications through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more elaborate molecular architectures, which can be essential for achieving higher binding affinity and selectivity in drug design.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 7-(3-bromoprop-1-en-2-yl)quinoline, making it more accessible for academic and industrial research. The synthesis typically involves multi-step processes starting from commercially available quinoline precursors. The introduction of the 3-bromoprop-1-enyl group is often achieved through bromination followed by Grignard or organolithium reactions, which are well-established techniques in organic synthesis. These methods ensure high regioselectivity, allowing researchers to fine-tune the compound's properties as needed.

The pharmacological potential of 7-(3-bromoprop-1-en-2-yl)quinoline has been explored in several preclinical studies. Its quinoline core is known to interact with various biological targets, including enzymes and receptors involved in cancer progression and inflammation. Notably, studies have indicated that this derivative exhibits inhibitory activity against certain kinases and transcription factors, which are critical in regulating cell proliferation and differentiation. The bromine substituent further modulates these interactions, potentially enhancing therapeutic efficacy while minimizing off-target effects.

In the context of drug discovery, the structural features of 7-(3-bromoprop-1-en-2-yl)quinoline make it an attractive candidate for structure-based drug design. Computational modeling techniques have been employed to understand how this compound interacts with its intended targets at the molecular level. These simulations have provided insights into key binding pockets and hydrogen bonding interactions, guiding the optimization of lead compounds toward improved pharmacokinetic profiles. Additionally, the compound's ability to undergo further functionalization allows for the creation of libraries of analogs, facilitating high-throughput screening for new therapeutic applications.

The versatility of 7-(3-bromoprop-1-en-2-yl)quinoline extends beyond its direct use as a drug candidate. It serves as a valuable intermediate in synthesizing more complex molecules with tailored biological activities. For instance, researchers have utilized this derivative to develop inhibitors targeting specific metabolic pathways implicated in neurodegenerative diseases. The bromine atom's reactivity enables the introduction of diverse functional groups, such as amines or thiols, which can be further modified to enhance solubility or tissue penetration.

Recent publications highlight the growing interest in quinoline derivatives like 7-(3-bromoprop-1-en-2-yl)quinoline for their potential in addressing unmet medical needs. One notable study demonstrated its efficacy in preclinical models of chronic inflammation by modulating immune cell signaling pathways. The compound's ability to selectively inhibit pro-inflammatory cytokines without affecting normal immune functions underscores its therapeutic promise. Such findings align with broader trends in medicinal chemistry aimed at developing targeted therapies with reduced systemic toxicity.

The synthesis and application of 7-(3-bromoprop-1-en-2-yl)quinoline also reflect advancements in green chemistry principles. Modern synthetic strategies emphasize sustainability by minimizing waste and optimizing reaction conditions. For example, catalytic methods have been developed to improve yields while reducing reliance on hazardous reagents. These innovations not only enhance efficiency but also align with regulatory requirements for environmentally responsible manufacturing processes.

As research continues to uncover new biological functions and synthetic possibilities for 7-(3-bromoprop-1-en-2-yl)quinoline, its significance in pharmaceutical development is likely to grow. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications that benefit patients worldwide. The compound's unique combination of structural features and reactivity makes it a cornerstone in ongoing efforts to discover safer and more effective treatments for a range of diseases.